Cas no 1805286-62-7 (5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805286-62-7
• MF: C₉H₃F₅N₂O
• MW: 250.124939203262
• CID: 4881050
• Update Time: 2025-10-31

5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H3F5N2O/c10-8(11)7-6(9(12,13)14)5(3-17)4(1-15)2-16-7/h2-3,8H
• InChI Key： IKKXKMZXPQMKJV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C(C#N)=CN=C1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 1.6
• Topological Polar Surface Area: 53.8

Additional information on 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde

Introduction to 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805286-62-7)

5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde, with the CAS number 1805286-62-7, is a highly functionalized heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound features a pyridine core with multiple substituents, including a cyano group, a difluoromethyl group, and a trifluoromethyl group, which contribute to its distinctive properties and reactivity.

The cyano group is known for its strong electron-withdrawing effect and ability to participate in various chemical reactions, making it a valuable functional group in organic synthesis. The difluoromethyl and trifluoromethyl groups, on the other hand, introduce fluorine atoms into the molecule, which can significantly enhance the compound's stability, lipophilicity, and metabolic resistance. These properties are particularly important in the design of drugs and agrochemicals, where enhanced stability and bioavailability are often desired.

Recent research has highlighted the potential of 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde as a key intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a building block in the development of potent inhibitors for specific enzymes involved in various diseases. The unique combination of functional groups in this molecule allows for the fine-tuning of pharmacological properties, such as selectivity and potency, which are crucial for drug efficacy.

In addition to its pharmaceutical applications, 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde has also shown promise in the field of agrochemicals. A recent study published in Pesticide Biochemistry and Physiology demonstrated that this compound can be used as an intermediate in the synthesis of new herbicides with improved selectivity and reduced environmental impact. The fluorinated substituents contribute to the herbicide's stability and effectiveness against target weeds while minimizing harm to non-target organisms.

The synthesis of 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-cyanopyridine with difluoroiodomethane followed by further functionalization with trifluoromethyl groups. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic strategies, making this compound more accessible for large-scale applications.

The physical and chemical properties of 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde have been extensively characterized. It is a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

Safety considerations are an important aspect when handling 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safe use. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods to minimize exposure to vapors or dust.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805286-62-7) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique combination of functional groups provides a robust platform for the development of novel compounds with enhanced properties. Ongoing research continues to uncover new applications and synthetic methods for this intriguing molecule, solidifying its importance in modern chemistry.